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Compound of Interest

Compound Name: 1-Butanone, 3-hydroxy-1-phenyl-

Cat. No.: B079980

A comprehensive review of scientific literature and chemical databases reveals no established
practical applications for beta-hydroxybutyrophenone in the field of materials science. This
compound is primarily recognized and utilized in the realms of organic synthesis and
pharmacology.

Efforts to identify use cases for beta-hydroxybutyrophenone as a monomer, polymer additive,
or precursor in material synthesis have not yielded any results. The scientific discourse
surrounding this molecule is consistently centered on its chemical synthesis and its role as a
building block for pharmaceutical compounds. Butyrophenone derivatives are a well-known
class of pharmaceuticals used in the treatment of various psychiatric disorders.[1][2][3] For
instance, haloperidol, a prominent antipsychotic medication, is a notable example of a
butyrophenone derivative.[1]

Research has been conducted on the synthesis of specific derivatives, such as 5-fluoro-2-
hydroxy butyrophenone, for its potential biological activities in agriculture as an antifungal
agent.[4] However, this line of inquiry does not extend into the domain of materials science.

It is important to distinguish beta-hydroxybutyrophenone from polyhydroxybutyrate (PHB).
While both names contain "butyrate," they are fundamentally different substances. Beta-
hydroxybutyrophenone is a small organic molecule, whereas PHB is a biodegradable polyester
produced by microorganisms, which has applications as a bioplastic.[5] Any association
between the two based on nomenclature is coincidental in the context of materials science
applications.
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Given the absence of foundational research and documented applications, it is not feasible to
generate the requested detailed application notes, experimental protocols, quantitative data
tables, or visualizations for the use of beta-hydroxybutyrophenone in materials science. The
core requirements for such a document—uverifiable data and established methodologies—do
not currently exist in this specific scientific area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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